Cas no 683792-17-8 (N,N-dibutyl-4-2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetylbenzene-1-sulfonamide)

• Product Name: N,N-dibutyl-4-2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetylbenzene-1-sulfonamide
• CAS No: 683792-17-8
• MF: C₂₄H₂₈N₄O₃S
• MW: 452.569124221802
• CID: 5914428
• Update Time: 2025-07-09

N,N-dibutyl-4-2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-4-2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetylbenzene-1-sulfonamide
• N,N-dibutyl-4-(2-cyano-2-(1,3-dihydro-2H-benzo[d]imidazol-2-ylidene)acetyl)benzenesulfonamide
• Benzenesulfonamide, N,N-dibutyl-4-[2-cyano-2-(1,3-dihydro-2H-benzimidazol-2-ylidene)acetyl]-

• Inchi： 1S/C24H28N4O3S/c1-3-5-15-28(16-6-4-2)32(30,31)19-13-11-18(12-14-19)23(29)20(17-25)24-26-21-9-7-8-10-22(21)27-24/h7-14,26-27H,3-6,15-16H2,1-2H3
• InChI Key： OKUHLHULNVGNHW-UHFFFAOYSA-N
• SMILES： C1(S(N(CCCC)CCCC)(=O)=O)=CC=C(C(/C(/C#N)=C2\NC3=CC=CC=C3N\2)=O)C=C1

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 576.0±60.0 °C(Predicted)
• pka: -0.21±0.20(Predicted)

Additional information on N,N-dibutyl-4-2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetylbenzene-1-sulfonamide

N,N-Dibutyl-4-(2-Cyano-2-(2,3-Dihydro-1H-1,3-Benzodiazol-2-Ylidene)Acetyl)Benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 683792-17-8, commonly referred to as N,N-dibutyl-4-(2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetyl)benzenesulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzenesulfonamide core, a dibutyl substituent, and a cyano-substituted benzodiazole moiety. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of benzenesulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids. This property has led to their use in developing inhibitors for various enzymes, including kinases and proteases. The dibutyl group in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. This makes it an attractive candidate for drug delivery systems and targeted therapy.

The presence of the cyano-substituted benzodiazole moiety introduces additional functionality to the molecule. Benzodiazoles are known for their aromatic stability and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. The cyano group further enhances the electron-withdrawing properties of the molecule, potentially influencing its reactivity and selectivity in biochemical reactions.

Recent research has focused on the synthesis and characterization of similar compounds to understand their electronic properties and reactivity. For instance, studies have explored the use of benzodiazole derivatives as fluorescent sensors for metal ions and anions due to their ability to undergo structural changes upon binding. These findings suggest that the cyano-substituted benzodiazole in our compound could be exploited for similar applications, potentially leading to innovative sensing technologies.

Moreover, the sulfonamide group in this compound is known for its stability under physiological conditions, making it suitable for use in pharmaceuticals. The sulfonamide moiety also plays a role in modulating the acidity of adjacent groups, which can influence the molecule's interactions with biological targets. This makes the compound a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to improve yields and purity. These methods are particularly relevant given the increasing demand for efficient and environmentally friendly synthetic protocols.

Recent advancements in computational chemistry have also provided insights into the molecular dynamics of this compound. Molecular docking studies have revealed potential binding modes with various protein targets, suggesting its potential as an inhibitor or modulator in therapeutic applications. Additionally, quantum mechanical calculations have shed light on the electronic distribution within the molecule, further enhancing our understanding of its reactivity.

In conclusion, N,N-dibutyl-4-(2-cyano-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetyl)benzenesulfonamide (CAS No. 683792-17-8) is a multifaceted compound with significant potential in pharmaceuticals, sensors, and materials science. Its unique structure and functional groups make it a valuable subject for further research and development.